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Compound of Interest

Compound Name: Bromoacetic acid

Cat. No.: B1667878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of bromoacetic acid (BrCH2.COOH), a pivotal reagent in organic synthesis and
pharmaceutical development. The information is curated to support research and development
activities, with a focus on quantitative data, experimental methodologies, and visual
representations of key chemical concepts.

Core Physical and Chemical Data

Bromoacetic acid is a colorless to light yellow crystalline solid that is hygroscopic.[1][2] It is a
versatile building block in organic chemistry, primarily owing to its properties as a relatively
strong alkylating agent.[3][4] The quantitative physical and chemical properties are summarized

below for ease of reference.

Table 1: Physical Properties of Bromoacetic acid

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1667878?utm_src=pdf-interest
https://www.benchchem.com/product/b1667878?utm_src=pdf-body
https://www.benchchem.com/product/b1667878?utm_src=pdf-body
https://www.uww.edu/riskmanagement/msds/data/bromoacetic_acid-_99p_acros_organics_n.v._3.18.03.pdf
https://www.solubilityofthings.com/2-bromoacetic-acid
https://en.wikipedia.org/wiki/Bromoacetic_acid
https://www.pharmacompass.com/chemistry-chemical-name/bromoacetic-acid-mi
https://www.benchchem.com/product/b1667878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References

Molecular Formula C2HsBrO:2 [5]

Molecular Weight 138.95 g/mol [5]1[6]
Colorless to light yellow

Appearance ) ) [2][3]
crystalline solid

. . 49-51 °C (120-124 °F; 322-324

Melting Point [3]
K)

Boiling Point 208 °C (406 °F; 481 K) [51[7]

Density 1.934 g/cm3 [31[7]

Vapor Pressure

0.119 mmHg at 25 °C

[7]

Refractive Index (nD)

1.4804 (50 °C)

[3]

Table 2: Chemical and Solubility Properties of Bromoacetic acid

Property Value References
pKa 2.86 - 2.89 [7]
logP (Octanol-Water Partition

0.41

Coefficient)

Henry's Law Constant

6.52 x 102 atm-m3/mol at 25
°C

[6]

Water Solubility

175 g/100 mL at 25 °C

[7]

Solubility in other solvents

Soluble in acetone, benzene,
diethyl ether, ethanol,
isopropanol, and methanol.[7]
[8] Slightly soluble in

chloroform.[7]

Table 3: Safety and Hazard Data for Bromoacetic acid

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-behind-bromoacetic-acid-properties-uses-and-synthesis-au
https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-behind-bromoacetic-acid-properties-uses-and-synthesis-au
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetic-Acid
https://www.solubilityofthings.com/2-bromoacetic-acid
https://en.wikipedia.org/wiki/Bromoacetic_acid
https://en.wikipedia.org/wiki/Bromoacetic_acid
https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-behind-bromoacetic-acid-properties-uses-and-synthesis-au
https://www.sciencemadness.org/smwiki/index.php/Bromoacetic_acid
https://en.wikipedia.org/wiki/Bromoacetic_acid
https://www.sciencemadness.org/smwiki/index.php/Bromoacetic_acid
https://www.sciencemadness.org/smwiki/index.php/Bromoacetic_acid
https://en.wikipedia.org/wiki/Bromoacetic_acid
https://www.benchchem.com/product/b1667878?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Bromoacetic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetic-Acid
https://www.sciencemadness.org/smwiki/index.php/Bromoacetic_acid
https://www.sciencemadness.org/smwiki/index.php/Bromoacetic_acid
https://www.chembk.com/en/chem/Bromoacetic%20acid
https://www.sciencemadness.org/smwiki/index.php/Bromoacetic_acid
https://www.benchchem.com/product/b1667878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Property Value References
Flash Point 110-113 °C (230-235 °F) [6][7]
H301, H311, H314, H317,
GHS Hazard Statements [319]
H331, H400
Signal Word Danger [319]

Toxic if swallowed, in contact
with skin, or if inhaled.[9]
o Causes severe skin burns and
Toxicity eye damage.[9] May cause an
allergic skin reaction.[9] Very

toxic to aquatic life.[9]

Key Chemical Characteristics and Reactivity

Bromoacetic acid's chemical behavior is dominated by two key features: the acidity of the
carboxylic acid group and the reactivity of the carbon-bromine bond.

2.1. Acidity

The presence of the highly electronegative bromine atom on the alpha-carbon significantly
increases the acidity of bromoacetic acid (pKa = 2.87) compared to acetic acid (pKa = 4.76).
[10][11] This is due to the electron-withdrawing inductive effect of bromine, which stabilizes the
resulting bromoacetate conjugate base by delocalizing the negative charge.[10][11]
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Inductive Effect

Bromine withdraws electron density,
stabilizing the conjugate base.
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Caption: Inductive effect of bromine on the acidity of bromoacetic acid.

2.2. Alkylating Agent
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Bromoacetic acid is a potent alkylating agent.[4] The carbon atom bonded to the bromine is
electrophilic and susceptible to nucleophilic attack, leading to the displacement of the bromide
ion. This reactivity is harnessed in various organic syntheses, particularly for introducing a

carboxymethyl group.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.uww.edu/riskmanagement/msds/data/bromoacetic_acid-_99p_acros_organics_n.v._3.18.03.pdf
https://www.solubilityofthings.com/2-bromoacetic-acid
https://en.wikipedia.org/wiki/Bromoacetic_acid
https://www.pharmacompass.com/chemistry-chemical-name/bromoacetic-acid-mi
https://www.pharmacompass.com/chemistry-chemical-name/bromoacetic-acid-mi
https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-behind-bromoacetic-acid-properties-uses-and-synthesis-au
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetic-Acid
https://www.sciencemadness.org/smwiki/index.php/Bromoacetic_acid
https://www.chembk.com/en/chem/Bromoacetic%20acid
https://www.cdhfinechemical.com/images/product/msds/37_1960125072_BromoaceticAcid-CASNO-79-08-3-MSDS.pdf
https://riomaisseguro.rio.rj.gov.br/download/primo-explore/oyUaKt/Bromoacetic%20Acid%20Pka.pdf
https://www.quora.com/Why-is-bromoacetic-acid-stronger-than-acetic-acid
https://www.benchchem.com/product/b1667878#bromoacetic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b1667878#bromoacetic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b1667878#bromoacetic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b1667878#bromoacetic-acid-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667878?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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